Cas no 1171125-38-4 (4-methyl-5-(trifluoromethyl)-1H-Imidazole-2-carboxylic acid)

• Product Name: 4-methyl-5-(trifluoromethyl)-1H-Imidazole-2-carboxylic acid
• CAS No: 1171125-38-4
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 1100425
• PubChem ID: 67549808
• Update Time: 2025-09-21

4-methyl-5-(trifluoromethyl)-1H-Imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(trifluoromethyl)-1H-Imidazole-2-carboxylic acid
• 5-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylic acid
• SCHEMBL2825421
• 5-methyl-4-(trifluoromethyl)-1H-imidazole-2-carboxylicacid
• 1171125-38-4

• Inchi： 1S/C6H5F3N2O2/c1-2-3(6(7,8)9)11-4(10-2)5(12)13/h1H3,(H,10,11)(H,12,13)
• InChI Key： HPTLDCPYUFXLCX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)NC(C(=O)O)=N1)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų